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Compound of Interest

Compound Name: m-Cresol, 6-heptyl-

Cat. No.: B1675969 Get Quote

Product Name: m-Cresol, 6-heptyl- Synonyms: 2-Heptyl-5-methylphenol; 6-Heptyl-3-

methylphenol CAS Number: 63989-86-6 Molecular Formula: C₁₄H₂₂O Molecular Weight:

206.33 g/mol

Forward-Looking Statement
The following application notes and protocols are based on the known biological activities of

structurally similar long-chain alkylphenols and cresols. Currently, there is limited specific

experimental data published for m-Cresol, 6-heptyl-. These protocols are provided as a guide

for researchers and scientists to explore its potential applications and should be adapted and

validated as necessary.

Potential Applications
Based on the structure-activity relationships of related phenolic compounds, m-Cresol, 6-
heptyl- is anticipated to have applications as an antimicrobial and antiseptic agent. The

presence of a C7 alkyl chain increases its lipophilicity, which may enhance its ability to interact

with and disrupt microbial cell membranes.

Antiseptic Formulations: Potential use as an active ingredient in topical antiseptics for skin

disinfection.

Disinfectants: Application in surface disinfectants for laboratory and healthcare settings.
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Preservative: Potential as a preservative in cosmetics or other formulations susceptible to

microbial growth. The antimicrobial activity of alkyl-substituted phenols is well-documented.

[1][2][3][4]

Antifouling Agent: Alkylphenols have shown antifouling activity, suggesting a potential

application in marine coatings.[5]

Quantitative Data (Exemplary)
No specific quantitative data for m-Cresol, 6-heptyl- is currently available. The following table

provides representative Minimum Inhibitory Concentration (MIC) data for other alkyl-substituted

phenols to illustrate the expected antimicrobial potency and format for data presentation. The

antimicrobial effect of such substances often depends on the length and structure of the alkyl

radical.[3]

Compound Organism MIC (µg/mL)
Reference
Compound

p-n-Hexylphenol
Staphylococcus

aureus
12.5 Phenol

p-n-Heptylphenol
Staphylococcus

aureus
6.25 Phenol

p-n-Octylphenol
Staphylococcus

aureus
3.13 Phenol

p-n-Hexylphenol Escherichia coli 50 Phenol

p-n-Heptylphenol Escherichia coli 25 Phenol

p-n-Octylphenol Escherichia coli 12.5 Phenol

p-n-Heptylphenol Candida albicans 12.5 Phenol

Note: This data is illustrative and based on trends observed for similar compounds where

antimicrobial activity increases with the length of the n-alkyl chain up to a certain point.[4]

Experimental Protocols
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Protocol 1: Synthesis of m-Cresol, 6-heptyl- via Friedel-
Crafts Alkylation
This protocol describes a general method for the alkylation of m-cresol, which can be adapted

for the synthesis of the title compound. Alkylation of cresols can be achieved using alcohols or

olefins in the presence of an acid catalyst.[6][7]

Workflow Diagram:

Caption: Workflow for the synthesis of m-Cresol, 6-heptyl-.

Materials:

m-Cresol

1-Heptene (or 1-Heptanol)

Concentrated Sulfuric Acid (or other acid catalyst like Amberlyst-15)

Anhydrous Hexane (or other inert solvent)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Ethyl Acetate

Brine

Anhydrous Sodium Sulfate (Na₂SO₄)

Silica gel for column chromatography

Round-bottom flask, condenser, magnetic stirrer, heating mantle, separatory funnel

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and condenser, dissolve m-cresol (1

equivalent) in anhydrous hexane.
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Add 1-heptene (1.2 equivalents).

Slowly add concentrated sulfuric acid (0.1 equivalents) dropwise to the stirring solution.

Heat the reaction mixture to reflux (approximately 80-100°C) and maintain for 4-8 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Carefully quench the reaction by slowly adding saturated NaHCO₃ solution until gas

evolution ceases.

Transfer the mixture to a separatory funnel and extract the organic layer. Wash the organic

layer sequentially with water and brine.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel using a hexane/ethyl

acetate gradient to yield pure m-Cresol, 6-heptyl-.

Confirm the structure of the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Protocol 2: Determination of Minimum Inhibitory
Concentration (MIC)
This protocol outlines the broth microdilution method to determine the minimum concentration

of m-Cresol, 6-heptyl- that inhibits the visible growth of a microorganism.

Materials:

m-Cresol, 6-heptyl- stock solution (e.g., in DMSO)

Sterile 96-well microtiter plates

Bacterial or fungal strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)
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Appropriate sterile liquid growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640

for fungi)

Microbial inoculum standardized to 0.5 McFarland standard

Incubator

Procedure:

Prepare a serial two-fold dilution of the m-Cresol, 6-heptyl- stock solution in the appropriate

growth medium directly in the wells of a 96-well plate. The final volume in each well should

be 100 µL.

Prepare a microbial inoculum suspension in the growth medium, adjusted to a concentration

of approximately 5 x 10⁵ CFU/mL.

Add 100 µL of the standardized microbial inoculum to each well, bringing the total volume to

200 µL. This will halve the concentration of the compound in each well.

Include a positive control (medium + inoculum, no compound) and a negative control

(medium only) on each plate.

Seal the plates and incubate at 37°C for 18-24 hours for bacteria or at 35°C for 24-48 hours

for fungi.

After incubation, determine the MIC by visual inspection. The MIC is the lowest concentration

of the compound at which there is no visible growth (no turbidity) compared to the positive

control.

Mechanism of Action
Phenolic compounds, including cresols, typically exert their antimicrobial effect by disrupting

the cell's structure and function. The long alkyl chain of m-Cresol, 6-heptyl- is expected to

enhance its interaction with the lipid components of the microbial cell membrane.

The primary mechanism involves:
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Membrane Intercalation: The lipophilic heptyl group partitions into the lipid bilayer of the cell

membrane.

Disruption of Membrane Integrity: This intercalation disrupts the packing of phospholipids,

increasing membrane fluidity and permeability.[8][9]

Leakage of Cellular Contents: The compromised membrane allows for the leakage of

essential intracellular components, such as ions (K⁺), ATP, proteins, and nucleic acids.[8]

Protein Denaturation: At higher concentrations, phenolic compounds can denature both

membrane-bound and cytoplasmic proteins, leading to the inhibition of essential enzymatic

activities and ultimately cell death.[1][2]

Mechanism Diagram:

Caption: Proposed antimicrobial mechanism of m-Cresol, 6-heptyl-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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